Cas no 91759-03-4 (5-hydroxycyclohex-1-ene-1-carbonitrile)

• Product Name: 5-hydroxycyclohex-1-ene-1-carbonitrile
• CAS No: 91759-03-4
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD23098932
• CID: 2618696
• PubChem ID: 60160564
• Update Time: 2025-06-27

5-hydroxycyclohex-1-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-hydroxycyclohex-1-ene-1-carbonitrile
• DTXCID30684594
• EN300-268319
• 91759-03-4
• PGGSOJWTUDVDGN-UHFFFAOYSA-N
• SCHEMBL14808710
• DTXSID90733850
• racemic 5-hydroxycyclohex-1-ene-1-carbonitrile
• DB-219517
• 5-Hydroxycyclohex-1-enecarbonitrile

• MDL： MFCD23098932
• Inchi： 1S/C7H9NO/c8-5-6-2-1-3-7(9)4-6/h2,7,9H,1,3-4H2
• InChI Key： PGGSOJWTUDVDGN-UHFFFAOYSA-N
• SMILES： OC1CC(C#N)=CCC1

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 5-hydroxycyclohex-1-ene-1-carbonitrile

5-Hydroxycyclohex-1-ene-1-carbonitrile (CAS No. 91759-03-4): A Comprehensive Overview

5-Hydroxycyclohex-1-ene-1-carbonitrile (CAS No. 91759-03-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique cyclohexene ring and cyano group, offers a range of potential applications, from the synthesis of complex organic molecules to the development of novel pharmaceuticals and functional materials.

The chemical structure of 5-hydroxycyclohex-1-ene-1-carbonitrile is defined by a six-membered cyclohexene ring with a hydroxyl group at the 5-position and a cyano group at the 1-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable intermediate in various synthetic pathways. The hydroxyl group can participate in nucleophilic reactions, while the cyano group can be converted into other functional groups such as carboxylic acids, amides, and amines through well-established chemical transformations.

In the realm of medicinal chemistry, 5-hydroxycyclohex-1-ene-1-carbonitrile has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of new drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with anti-inflammatory and anti-cancer properties. The ability to introduce diverse substituents at different positions on the cyclohexene ring allows for fine-tuning of the pharmacological properties of these derivatives.

The synthetic versatility of 5-hydroxycyclohex-1-ene-1-carbonitrile is further highlighted by its use in the preparation of complex natural products. Natural products are known for their intricate structures and diverse biological activities, making them valuable leads for drug discovery. By leveraging the reactivity of the hydroxyl and cyano groups, chemists can construct multi-step synthetic routes to access these complex molecules. This approach has been successfully applied in the total synthesis of several natural products with therapeutic potential.

Beyond its applications in medicinal chemistry, 5-hydroxycyclohex-1-ene-1-carbonitrile has also found utility in materials science. The cyclohexene ring and cyano group provide a platform for designing polymers with unique physical and chemical properties. For example, researchers have used this compound as a monomer to create copolymers with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 5-hydroxycyclohex-1-ene-1-carbonitrile are ongoing to ensure its safe handling and disposal. Preliminary data suggest that this compound exhibits low toxicity and biodegradability under certain conditions, making it a more environmentally friendly option compared to some traditional chemicals.

In conclusion, 5-hydroxycyclohex-1-ene-1-carbonitrile (CAS No. 91759-03-4) is a multifaceted compound with broad applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity profile make it an invaluable tool for researchers seeking to develop new drugs, natural products, and advanced materials. As research continues to uncover new possibilities for this compound, its importance in various scientific disciplines is likely to grow.